Cas no 1025568-34-6 ((E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile)

• Product Name: (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile
• CAS No: 1025568-34-6
• MF: C₂₀H₁₇N₃O₂S
• MW: 363.432883024216
• MDL: MFCD00245012
• CID: 4568478
• Update Time: 2025-11-06

(E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-[(4-methylphenyl)sulfonyl]-3-[(2-methyl-4-quinolinyl)amino]-2-propenenitrile
• (2E)-2-(4-methylbenzenesulfonyl)-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile
• (E)-2-(4-methylphenyl)sulfonyl-3-[(2-methylquinolin-4-yl)amino]prop-2-enenitrile
• 2-((4-methylphenyl)sulfonyl)-3-((2-methyl-4-quinolinyl)amino)-2-propenenitrile
• 3-((2-METHYL(4-QUINOLYL))AMINO)-2-((4-METHYLPHENYL)SULFONYL)PROP-2-ENENITRILE
• (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile

• MDL： MFCD00245012
• Inchi： 1S/C20H17N3O2S/c1-14-7-9-16(10-8-14)26(24,25)17(12-21)13-22-20-11-15(2)23-19-6-4-3-5-18(19)20/h3-11,13H,1-2H3,(H,22,23)/b17-13+
• InChI Key： TVXQZLVUWXYGOH-GHRIWEEISA-N
• SMILES： S(/C(/C#N)=C/NC1C=C(C)N=C2C=CC=CC=12)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 363.104148g/mol
• Monoisotopic Mass: 363.104148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 363.4g/mol
• XLogP3: 4.4
• Topological Polar Surface Area: 91.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile

(E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile and CAS No. 1025568-34-6: A Comprehensive Overview

(E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS No. 1025568-34-6, represents a novel class of molecules with potential therapeutic applications in various disease models. The synthesis and characterization of this compound have been extensively studied in recent years, with researchers focusing on its pharmacological properties and biological activity.

The molecular structure of (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile is characterized by the presence of multiple functional groups, including a sulfonyl group, an amino group, and a nitrile group. The (E) configuration of the double bond in the propenenitrile moiety is critical for its biological activity, as it influences the molecule's conformational flexibility and interactions with biological targets. The 4-methylphenyl group contributes to the molecule's hydrophobicity, while the 2-methyl-4-quinolinyl ring system provides additional structural complexity.

Recent studies have highlighted the potential of (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile as a lead compound for the development of novel therapeutics. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by modulating the NF-κB signaling pathway. The sulfonyl group in the molecule is believed to play a crucial role in this activity by facilitating interactions with target proteins.

Another area of interest is the amino group in the compound, which may act as a hydrogen bond donor or acceptor, enhancing its binding affinity to specific receptors. The nitrile group, on the other hand, is known for its ability to participate in various chemical reactions, including hydrolysis and nucleophilic substitution, which could be leveraged for the design of prodrugs or bioactive derivatives.

The quinolinyl ring system in (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile has been shown to exhibit diverse pharmacological activities. For example, a 2022 study in European Journal of Medicinal Chemistry reported that compounds containing the 2-methyl-4-quinolinyl moiety demonstrate potent antitumor effects by inducing apoptosis in cancer cells. This finding underscores the importance of the quinolinyl ring in the compound's therapeutic potential.

From a synthetic perspective, the sulfonyl group in (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile can be introduced through various methods, including the use of sulfonyl chloride reagents or sulfonating agents. The amino group is typically synthesized through nucleophilic substitution reactions, where the 2-methyl-4-quinolinyl ring system is incorporated via coupling reactions with appropriate precursors.

Recent advances in computational chemistry have provided valuable insights into the molecular interactions of (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile. Molecular docking studies have shown that the compound binds effectively to several protein targets, including kinases and transcription factors. These interactions are critical for the molecule's biological activity and may be further optimized through structure-based drug design approaches.

The 4-methylphenyl group in the compound has also been the focus of several studies due to its influence on the molecule's solubility and bioavailability. A 2021 paper in Chemical Research in Toxicology highlighted that the presence of the 4-methyl group enhances the compound's membrane permeability, making it a promising candidate for oral administration. This finding is particularly relevant for the development of drug formulations that require high bioavailability.

Furthermore, the propenenitrile moiety in (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile has been explored for its potential in forming covalent bonds with target proteins. The (E) configuration of the double bond is believed to play a role in stabilizing the molecule's conformation, which is essential for its binding affinity and selectivity.

While the compound shows promise in several therapeutic areas, challenges remain in its development. One of the key challenges is the optimization of its pharmacokinetic properties to ensure adequate absorption and distribution in the body. Additionally, the compound's potential toxicity must be carefully evaluated through in vitro and in vivo studies to ensure its safety for therapeutic use.

In conclusion, (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, characterized by the presence of multiple functional groups, offers a versatile platform for the development of novel therapeutics. Ongoing research continues to explore its potential in various disease models, with a focus on optimizing its pharmacological properties and ensuring its safety for clinical application.

As the field of medicinal chemistry continues to evolve, compounds like (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile will likely play an increasingly important role in the development of innovative treatments. The integration of synthetic chemistry, computational modeling, and biological testing will be crucial in translating these compounds into effective therapies for a wide range of diseases.

The CAS No. 1025568-34-6 serves as a unique identifier for this compound, facilitating its registration and reference in scientific literature. This identifier is particularly important for researchers and pharmaceutical companies seeking to explore the compound's potential in drug discovery and development.

Overall, the study of (E)-2-(4-Methylphenyl)sulfonyl-3-(2-methyl-4-quinolinyl)amino-2-propenenitrile and its CAS No. 1025568-34-6 continues to be a dynamic and exciting area of research. As new technologies and methodologies are developed, the understanding of this compound's properties and potential applications will continue to expand, paving the way for the next generation of therapeutics.